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Compound of Interest

Compound Name:
2-Chloroisonicotinimidamide

hydrochloride

CAS No.: 82019-89-4

Cat. No.: B1523011

Get Quote

Executive Summary
This technical guide outlines the rigorous handling, storage, and solubilization protocols for 2-
Chloroisonicotinimidamide hydrochloride (also known as 2-chloro-4-

pyridinecarboximidamide HCl). As a functionalized pyridine amidine, this compound serves as

a critical intermediate in the synthesis of bioactive heterocyclic inhibitors.

Critical Technical Insight: The amidine moiety (–C(=NH)NH₂) is chemically distinct from a

standard amide. In its hydrochloride salt form, it is significantly more stable than the free base

but exhibits pronounced hygroscopicity. Exposure to atmospheric moisture can catalyze

hydrolysis to the corresponding amide (2-chloroisonicotinamide) or ester, compromising yield

and purity in downstream applications. This guide prioritizes moisture mitigation and hydrolytic

stability.
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Property Specification Technical Note

Chemical Name
2-Chloroisonicotinimidamide

hydrochloride

Synonyms

2-Chloro-4-

pyridinecarboximidamide HCl;

2-Chloropyridine-4-amidine

HCl

CAS Number 100859-84-5 (Free Base)

Note: HCl salt often referenced

under free base CAS or

internal IDs.[1][2][3][4][5]

Molecular Formula C₆H₆ClN₃ · HCl

Molecular Weight ~192.05 g/mol (Salt) Free base MW: 155.58 g/mol

Appearance
White to off-white crystalline

solid

Color change (yellowing)

indicates degradation.

Solubility
DMSO (>50 mg/mL); Water

(Soluble)

See Reconstitution Protocol

below.

Hygroscopicity High
Rapidly absorbs atmospheric

water.

Safety & Hazard Assessment (GHS Standards)
Refer to the specific Safety Data Sheet (SDS) from your supplier before handling.

Primary Hazards:

Skin/Eye Irritation (H315, H319): The hydrochloride acid component poses a contact risk.

Respiratory Irritation (H335): Fine dust inhalation must be avoided.[2][6]

Required PPE:

Respiratory: N95/P2 particulate respirator or fume hood operations.
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Ocular: Chemical splash goggles (ANSI Z87.1).

Dermal: Nitrile gloves (minimum thickness 0.11 mm).

Storage & Stability Protocol
The Mechanism of Degradation
The primary threat to 2-Chloroisonicotinimidamide HCl is hydrolysis.

Result: Conversion to the inert amide impurity, which is often difficult to separate
chromatographically.

Storage Directives
Temperature: Store at -20°C for long-term (>1 month). 2-8°C is acceptable for active use (<1

week).

Atmosphere: Store under inert gas (Argon or Nitrogen). The container must be tightly sealed

with electrical tape or Parafilm to prevent moisture ingress.

Desiccation: Secondary containment with active desiccant (silica gel or Drierite) is

mandatory.

Reconstitution & Solubilization Protocol
Objective: Create a stable stock solution while minimizing hydrolytic degradation.

Solvents of Choice
DMSO (Dimethyl Sulfoxide): Preferred for stock solutions.[7] High solubility, prevents

hydrolysis if anhydrous.

Water/PBS: Only for immediate use. The high ionic strength and pH of the salt solution can

accelerate degradation over time.

Step-by-Step Procedure
Step 1: Equilibration
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Remove the vial from -20°C storage.

CRITICAL: Allow the closed vial to equilibrate to room temperature (approx. 30 mins) inside

a desiccator. Opening a cold vial introduces condensation, instantly degrading the surface

layer of the solid.

Step 2: Weighing

Perform weighing quickly to minimize air exposure.

If high precision is required, weigh inside a glove box or use an antistatic gun to reduce static

dispersion of the dry powder.

Step 3: Dissolution (Standard Stock: 100 mM)

Calculate the required volume of Anhydrous DMSO (Grade ≥99.9%, water <50 ppm).

Add solvent to the solid. Vortex gently for 30-60 seconds.

Note: If the solution remains cloudy, sonicate in a water bath at ambient temperature for 2

minutes. Avoid heating above 30°C.

Step 4: Aliquoting

Do not store the bulk stock. Aliquot into single-use volumes (e.g., 50 µL or 100 µL) in amber

microcentrifuge tubes.

Store aliquots at -20°C or -80°C. Avoid freeze-thaw cycles (maximum 1 cycle

recommended).

Workflow Visualization
The following diagram illustrates the "Self-Validating" handling logic. If a check fails (e.g.,

condensation present), the protocol redirects to a safety step to prevent experimental failure.
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Figure 1: Decision-tree workflow for the retrieval, inspection, and solubilization of hygroscopic

amidine salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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